Cas no 959139-64-1 (2-methyl-2-2-(trifluoromethyl)phenylpropanenitrile)

2-Methyl-2-(2-(trifluoromethyl)phenyl)propanenitrile is a fluorinated organic compound characterized by its trifluoromethyl and nitrile functional groups. This structure imparts unique electronic and steric properties, making it valuable as an intermediate in pharmaceutical and agrochemical synthesis. The trifluoromethyl group enhances metabolic stability and lipophilicity, while the nitrile moiety offers versatility for further chemical transformations. Its rigid aromatic backbone contributes to controlled reactivity in coupling reactions or as a building block for heterocyclic frameworks. The compound's stability under various conditions ensures consistent performance in multi-step synthetic routes. Its applications include the development of bioactive molecules, where precise steric and electronic tuning is critical. Proper handling is advised due to potential reactivity of the nitrile group.
2-methyl-2-2-(trifluoromethyl)phenylpropanenitrile structure
959139-64-1 structure
Product Name:2-methyl-2-2-(trifluoromethyl)phenylpropanenitrile
CAS No:959139-64-1
MF:C11H10F3N
MW:213.199013233185
CID:6436072
PubChem ID:58011658
Update Time:2025-05-25

2-methyl-2-2-(trifluoromethyl)phenylpropanenitrile Chemical and Physical Properties

Names and Identifiers

    • 2-methyl-2-2-(trifluoromethyl)phenylpropanenitrile
    • DVZLAOXZPDYTOL-UHFFFAOYSA-N
    • 959139-64-1
    • 2-methyl-2-[2-(trifluoromethyl)phenyl]propanenitrile
    • SCHEMBL3919628
    • EN300-1932734
    • Inchi: 1S/C11H10F3N/c1-10(2,7-15)8-5-3-4-6-9(8)11(12,13)14/h3-6H,1-2H3
    • InChI Key: DVZLAOXZPDYTOL-UHFFFAOYSA-N
    • SMILES: FC(C1C=CC=CC=1C(C#N)(C)C)(F)F

Computed Properties

  • Exact Mass: 213.07653381g/mol
  • Monoisotopic Mass: 213.07653381g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 271
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 23.8Ų

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Additional information on 2-methyl-2-2-(trifluoromethyl)phenylpropanenitrile

2-Methyl-2-(Trifluoromethyl)Phenylpropanenitrile: A Comprehensive Overview

The compound with CAS No. 959139-64-1, commonly referred to as 2-methyl-2-(trifluoromethyl)phenylpropanenitrile, is a highly specialized organic compound that has garnered significant attention in the fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a trifluoromethyl group with a phenyl ring and a nitrile functional group. The trifluoromethyl group imparts distinctive electronic and steric properties, making this compound a valuable building block in the synthesis of advanced materials and pharmaceuticals.

Recent studies have highlighted the potential of 2-methyl-2-(trifluoromethyl)phenylpropanenitrile in the development of high-performance polymers. Researchers have demonstrated that the compound's ability to undergo polymerization under specific conditions can lead to materials with exceptional thermal stability and mechanical strength. These properties make it an attractive candidate for applications in aerospace, automotive industries, and electronic devices where durability and resistance to harsh environments are critical.

In addition to its role in polymer synthesis, 2-methyl-2-(trifluoromethyl)phenylpropanenitrile has shown promise in the field of drug discovery. The nitrile group within its structure can be readily modified to introduce bioactive functionalities, enabling the creation of novel drug candidates with improved pharmacokinetic profiles. For instance, recent research has explored the use of this compound as a precursor for designing inhibitors targeting specific enzymes involved in diseases such as cancer and neurodegenerative disorders.

The synthesis of 2-methyl-2-(trifluoromethyl)phenylpropanenitrile involves a multi-step process that typically begins with the preparation of the trifluoromethylated aromatic ring. This is followed by alkylation and nitrile formation steps, which require precise control over reaction conditions to ensure high yields and product purity. Advances in catalytic methods and green chemistry practices have significantly improved the efficiency of these processes, making large-scale production more feasible.

From an environmental perspective, the compound's stability and resistance to degradation under normal conditions raise important considerations for its disposal and recycling. Researchers are actively investigating methods to enhance its biodegradability or develop alternative pathways for its utilization, ensuring that its production and application align with sustainability goals.

In conclusion, 2-methyl-2-(trifluoromethyl)phenylpropanenitrile represents a versatile and innovative compound with wide-ranging applications across multiple industries. Its unique chemical properties, combined with ongoing advancements in synthetic methodologies and application development, position it as a key player in the evolution of modern materials science and pharmaceutical research.

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